1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone

• IUPAC Name: 4-methyl-2-[2-(2-propanoylphenoxy)ethylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H18N2O3S/c1-3-13(19)12-6-4-5-7-14(12)21-8-9-22-16-17-11(2)10-15(20)18-16/h4-7,10H,3,8-9H2,1-2H3,(H,17,18,20)
• InChI Key: WSYKDJVKBIAQLN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=CC=C1OCCSC2=NC(=CC(=O)N2)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone, also known as HET0016, is a selective inhibitor of the enzyme 20-hydroxyeicosatetraenoic acid (20-HETE) synthase. This enzyme is responsible for the synthesis of 20-HETE, a potent vasoconstrictor and pro-inflammatory mediator. HET0016 has been extensively studied for its potential therapeutic applications in various diseases, including hypertension, cancer, and ischemic stroke.

Mechanism of Action

1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone selectively inhibits the enzyme 20-HETE synthase, which is responsible for the synthesis of 20-HETE from arachidonic acid. 20-HETE is a potent vasoconstrictor and pro-inflammatory mediator that has been implicated in various diseases, including hypertension, cancer, and ischemic stroke. By inhibiting the synthesis of 20-HETE, 1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone reduces its vasoconstrictive and pro-inflammatory effects, leading to potential therapeutic benefits in these diseases.
Biochemical and Physiological Effects:
1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone has been shown to have various biochemical and physiological effects in different disease models. In hypertension, 1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone reduces blood pressure by inhibiting the synthesis of 20-HETE, which is known to contribute to hypertension through its vasoconstrictive effects. In cancer, 1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone inhibits tumor growth and metastasis by blocking the production of 20-HETE, which has been implicated in tumor angiogenesis and invasion. In ischemic stroke, 1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone reduces brain damage and improves neurological function by inhibiting the production of 20-HETE, which is known to exacerbate ischemic injury.

Advantages and Limitations for Lab Experiments

1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone has several advantages and limitations for lab experiments. One advantage is its selectivity for 20-HETE synthase, which allows for specific inhibition of this enzyme without affecting other pathways. Another advantage is its potential therapeutic applications in various diseases, which makes it a promising target for drug development. However, a limitation of 1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone is its relatively low potency, which may require high concentrations for effective inhibition. Another limitation is its potential off-target effects, which may affect other pathways and lead to unwanted side effects.

Future Directions

There are several future directions for research on 1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone. One direction is to further elucidate its mechanism of action and its effects on other pathways. Another direction is to optimize its potency and selectivity for 20-HETE synthase, which may improve its therapeutic efficacy. Another direction is to explore its potential applications in other diseases, such as pulmonary hypertension and renal disease. Overall, 1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone is a promising target for drug development and further research may lead to new therapeutic options for various diseases.

Scientific Research Applications

1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone has been extensively studied for its potential therapeutic applications in various diseases. In hypertension, 1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone has been shown to reduce blood pressure in animal models by inhibiting the synthesis of 20-HETE, which is known to contribute to hypertension through its vasoconstrictive effects. In cancer, 1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone has been shown to inhibit tumor growth and metastasis by blocking the production of 20-HETE, which has been implicated in tumor angiogenesis and invasion. In ischemic stroke, 1-(2-{2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]ethoxy}phenyl)-1-propanone has been shown to reduce brain damage and improve neurological function by inhibiting the production of 20-HETE, which is known to exacerbate ischemic injury.